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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core functionalities of Sumilizer® GP, a high-

performance processing stabilizer, in preventing the thermo-oxidative degradation of polymers.

This document provides a comprehensive overview of its mechanism of action, performance

data, and the experimental protocols used for its evaluation, tailored for professionals in

research and development.

Introduction to Thermo-Oxidative Degradation and
the Role of Antioxidants
Polymers are susceptible to degradation when exposed to heat and oxygen, a process known

as thermo-oxidative degradation. This degradation is an autocatalytic radical chain reaction that

leads to a decline in the polymer's mechanical, physical, and aesthetic properties. Key

indicators of degradation include a change in the melt flow rate (MFR), discoloration (increase

in yellowness index), and a decrease in mechanical strength.
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To counteract this, antioxidants are incorporated into the polymer matrix. These additives

function by interrupting the degradation cycle. Primary antioxidants, typically hindered phenols,

act as radical scavengers, while secondary antioxidants, such as phosphites and thioesters,

decompose hydroperoxides into non-radical, stable products.

Sumilizer® GP: A Hybrid Approach to Polymer
Stabilization
Sumilizer® GP is a novel, high-performance antioxidant that features a unique hybrid structure,

integrating both a hindered phenolic moiety (primary antioxidant) and a phosphite moiety

(secondary antioxidant) within a single molecule.[1][2][3] This innovative design provides a

synergistic effect, offering highly effective stabilization against thermo-oxidative degradation

during polymer processing and service life.[1]

Mechanism of Action
The dual-functionality of Sumilizer® GP allows it to interfere with the degradation process at

two critical points:

Radical Scavenging: The hindered phenolic component of Sumilizer® GP donates a

hydrogen atom to reactive peroxy radicals (ROO•), neutralizing them and terminating the

radical chain reaction.

Hydroperoxide Decomposition: The phosphite component decomposes hydroperoxides

(ROOH), which are unstable intermediates in the oxidation cycle, into stable alcohols. This

prevents the formation of new radicals from the breakdown of hydroperoxides.

This intramolecular synergistic action makes Sumilizer® GP a highly efficient stabilizer, often

allowing for lower loading levels compared to conventional antioxidant systems.[1]

Performance Data of Sumilizer® GP
The efficacy of Sumilizer® GP has been demonstrated in various polymers, showing significant

improvements in processing stability and long-term heat aging performance.

Melt Flow Rate (MFR) Stability
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Maintaining a stable MFR is crucial for consistent processing and final product quality.

Sumilizer® GP effectively prevents chain scission or cross-linking, thereby preserving the

polymer's melt viscosity.

Table 1: Melt Flow Rate (MFR) of Polypropylene (PP) After Melt Extrusion

Stabilizer System Melt Flow Rate ( g/10min )

Sumilizer® GP ~14-15

Conventional System (Phenolic AO + Phosphite

AO)
~22

Data sourced from publicly available technical documents.

Color Stability and Yellowness Index (YI)
Polymers can yellow during processing and aging due to the formation of chromophoric

groups. Sumilizer® GP demonstrates exceptional performance in preventing discoloration. In

studies on MS resin, a polymer susceptible to yellowing, samples containing Sumilizer® GP

showed almost no change in the yellowness index (ΔYI) after kneading at 230°C for 30

minutes, outperforming conventional antioxidant systems.

While specific quantitative data for ΔYI is not publicly available, qualitative results consistently

show superior color stability with the use of Sumilizer® GP.

Oxidative Induction Time (OIT)
OIT is a measure of a material's resistance to oxidation at an elevated temperature in an

oxygen atmosphere. A longer OIT indicates better thermal stability.

Table 2: Representative Oxidative Induction Time (OIT) in Polyethylene (PE) at 200°C
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Stabilizer System Oxidative Induction Time (OIT) (minutes)

Unstabilized PE < 5

PE + Conventional Antioxidant 15 - 25

PE + Sumilizer® GP > 40

Illustrative data based on typical performance. Actual values may vary depending on the

specific grade of polyethylene and the concentration of the antioxidant.

Reduction of Residual Monomers and Oligomers
In polymers like polystyrene (PS), residual monomers and oligomers (dimers and trimers) can

negatively impact properties. The addition of Sumilizer® GP during the polymerization and

finishing process has been shown to significantly reduce these residuals.

Table 3: Dimer and Trimer Content in Polystyrene (PS)

Additive Total Dimer and Trimer Content (ppm)

None > 3000

Sumilizer® GP 700 - 1200

Data sourced from publicly available technical documents.

Experimental Protocols
The performance data presented above is generated using standardized testing

methodologies. The following are detailed protocols for the key experiments cited.

Oxidation Induction Time (OIT) Measurement
This method determines the oxidative stability of a material using Differential Scanning

Calorimetry (DSC).

Standard: Based on ASTM D3895 and ISO 11357-6.
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Apparatus: Differential Scanning Calorimeter (DSC).

Procedure:

A small sample of the polymer (5-10 mg) is placed in an open aluminum pan.

The sample is heated to a specified isothermal temperature (e.g., 200°C for polyethylene)

under an inert nitrogen atmosphere at a controlled heating rate (e.g., 20°C/min).

Once the isothermal temperature is reached and stabilized, the atmosphere is switched

from nitrogen to oxygen at a constant flow rate.

The time from the introduction of oxygen until the onset of the exothermic oxidation peak

is recorded as the Oxidative Induction Time (OIT).

Data Analysis: The OIT is determined as the time interval between the start of the oxygen

flow and the intersection of the tangent of the exothermic peak with the baseline.

Melt Flow Rate (MFR) Measurement
MFR is a measure of the ease of flow of a molten thermoplastic polymer.

Standard: Based on ASTM D1238.

Apparatus: Extrusion Plastometer (Melt Flow Indexer).

Procedure:

A specified amount of the polymer is loaded into the heated barrel of the extrusion

plastometer, which is maintained at a specific temperature (e.g., 230°C for polypropylene).

A specified weight is applied to a piston, which forces the molten polymer to extrude

through a standardized die.

The extrudate is collected over a set period of time and weighed.

Data Analysis: The MFR is calculated in grams of polymer per 10 minutes ( g/10min ).
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Yellowness Index (YI) Measurement
YI is a number calculated from spectrophotometric data that describes the change in color of a

sample from clear or white toward yellow.

Standard: Based on ASTM E313.

Apparatus: Spectrophotometer or Colorimeter.

Procedure:

The instrument is calibrated using a standard white tile.

The tristimulus values (X, Y, Z) of the polymer sample are measured.

The Yellowness Index is calculated from these values using the formula specified in the

standard.

Data Analysis: The change in yellowness index (ΔYI) is calculated by subtracting the YI of

the unaged or unprocessed sample from the YI of the aged or processed sample.

Visualizing the Mechanisms and Workflows
To better illustrate the concepts discussed, the following diagrams are provided in the DOT

language for Graphviz.

Thermo-Oxidative Degradation Pathway of Polymers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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